In Silico Antioxidant Enzyme Binding vs. Sinigrin
In a direct comparative study of individual glucosinolate hydrolysis products in HT-29 colorectal cancer cells, gluconapin demonstrated an IC50 of 44.76 µM. This places its potency intermediate among major dietary glucosinolates: it is 1.5-fold less potent than sinigrin (IC50 = 29.51 µM) but 47-fold more potent than progoitrin (IC50 = 2100.6 µM), and 3.8-fold less potent than glucoraphanin (IC50 = 11.80 µM) [1]. This quantitative ranking is essential for selecting the appropriate compound for structure-activity relationship studies.
| Evidence Dimension | Antiproliferative activity (IC50) in HT-29 cells |
|---|---|
| Target Compound Data | 44.76 µM |
| Comparator Or Baseline | Sinigrin: 29.51 µM; Progoitrin: 2100.6 µM; Glucoraphanin: 11.80 µM |
| Quantified Difference | Gluconapin is 1.5x less potent than sinigrin, 47x more potent than progoitrin, and 3.8x less potent than glucoraphanin |
| Conditions | HT-29 human colorectal adenocarcinoma cell line, individual myrosinase hydrolysis products |
Why This Matters
This quantifies gluconapin's antiproliferative potency relative to its closest analogs, enabling precise selection for cancer cell assays where a specific potency window is required.
- [1] Nutrient–Nutrient Interactions Among Broccoli Glucosinolates and Their Implications for Breeding Cruciferous Crops to Enhance Human Health. 2025. View Source
